Cas no 1704533-81-2 (N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide)

• Product Name: N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide
• CAS No: 1704533-81-2
• MF: C₂₅H₃₀FN₃O₃
• MW: 439.522409915924
• CID: 5941434
• PubChem ID: 90616889
• Update Time: 2025-07-14

N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide
• 1704533-81-2
• N-(2-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-oxoethyl)benzamide
• N-{2-[4-(2-fluorophenoxy)-[1,4'-bipiperidine]-1'-yl]-2-oxoethyl}benzamide
• N-[2-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-2-oxoethyl]benzamide
• F6442-7097
• AKOS025090308

• Inchi： 1S/C25H30FN3O3/c26-22-8-4-5-9-23(22)32-21-12-16-28(17-13-21)20-10-14-29(15-11-20)24(30)18-27-25(31)19-6-2-1-3-7-19/h1-9,20-21H,10-18H2,(H,27,31)
• InChI Key： DFRYZGFBMLWYAQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(CNC(C2C=CC=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 439.22711999g/mol
• Monoisotopic Mass: 439.22711999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.9Ų

Additional information on N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide

N-{2-4-(2-Fluorophenoxy)-1,4'-Bipiperidine-1'-yl-2-Oxoethyl}benzamide (CAS No. 1704533-81-2): An Overview

N-{2-4-(2-Fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide (CAS No. 1704533-81-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide is composed of a benzamide moiety linked to a complex bipiperidine system, which includes a fluorophenyl substituent. This intricate arrangement of functional groups contributes to the compound's distinct pharmacological profile. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as it can significantly influence the compound's physicochemical properties and biological activity.

Recent research has highlighted the potential of N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide has also shown potential as an anti-inflammatory agent. In vitro and in vivo studies have indicated that this compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity is particularly relevant for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide have also been investigated to ensure its suitability for clinical development. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been found to have good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide, several ongoing clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in various disease models. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In conclusion, N-{2-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-oxoethyl}benzamide (CAS No. 1704533-81-2) represents a promising lead compound in the development of novel therapeutics for neurodegenerative diseases and inflammatory conditions. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies alike.